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Compound of Interest

Compound Name: AZD2423

Cat. No.: B8103996 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to the handling, dissolution, and use of AZD2423
powder. The following information is designed to address common challenges and questions

that may arise during experimental procedures.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the recommended method for storing AZD2423 powder?

For long-term storage, AZD2423 powder should be kept in a dry, dark environment at -20°C for

up to three years. For shorter periods, storage at 4°C for up to two years is also acceptable.

Q2: My AZD2423 solution appears cloudy or has visible precipitate. What should I do?

Cloudiness or precipitation can occur during the preparation of AZD2423 solutions. To aid

dissolution, gentle heating and/or sonication can be applied. It is crucial to ensure the

compound is fully dissolved before use in any experiment to guarantee accurate concentration

and activity.

Q3: I'm preparing a stock solution in DMSO. Are there any special considerations?

Yes, when preparing a stock solution in DMSO, it is recommended to use a newly opened

bottle of hygroscopic DMSO. The water content in older DMSO can significantly impact the
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solubility of AZD2423. For in vitro studies, a concentration of 100 mg/mL (234.78 mM) in

DMSO can be achieved with the aid of ultrasonication.

Q4: How should I store my prepared AZD2423 stock solutions?

Prepared stock solutions of AZD2423 in solvent should be stored at -80°C for up to six months

or at -20°C for up to one month. When stored at -80°C, it is recommended to use the solution

within six months.

Q5: For my in vivo experiments, can I prepare the working solution in advance?

It is highly recommended to prepare the working solution for in vivo experiments freshly on the

day of use to ensure its stability and efficacy.

Physicochemical and Solubility Data
Property Value Reference

Molecular Weight 425.93 g/mol [1]

Appearance Solid powder [1]

Purity >98% [1]

Solubility

DMSO
100 mg/mL (234.78 mM) (with

ultrasonic)
[2]

In Vivo Formulation 1 ≥ 2.5 mg/mL (5.87 mM) [2]

Solvents
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline

In Vivo Formulation 2 ≥ 2.5 mg/mL (5.87 mM)

Solvents
10% DMSO, 90% (20% SBE-

β-CD in Saline)

In Vivo Formulation 3 ≥ 2.5 mg/mL (5.87 mM)

Solvents 10% DMSO, 90% Corn Oil
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weigh out the required amount of AZD2423 powder.

Add the appropriate volume of fresh, hygroscopic DMSO to achieve a 10 mM concentration.

Vortex the solution thoroughly.

If necessary, use an ultrasonic bath to ensure complete dissolution.

Store the stock solution at -80°C or -20°C in small aliquots to avoid repeated freeze-thaw

cycles.

Preparation of an In Vivo Working Solution (Example:
Formulation 1)
This protocol provides an example for preparing a 1 mL working solution.

Prepare a 25 mg/mL stock solution of AZD2423 in DMSO.

In a sterile tube, add 100 µL of the 25 mg/mL AZD2423 DMSO stock solution to 400 µL of

PEG300.

Mix the solution thoroughly until it is homogeneous.

Add 50 µL of Tween-80 to the mixture and mix again.

Add 450 µL of saline (0.9% w/v sodium chloride in ddH₂O) to bring the final volume to 1 mL.

The final concentrations of the components will be: 10% DMSO, 40% PEG300, 5% Tween-

80, and 45% Saline.

Prepare this working solution fresh on the day of the experiment.

Visualized Workflows and Pathways
Experimental workflow for preparing AZD2423 solutions.
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AZD2423 is a negative allosteric modulator of the C-C chemokine receptor 2 (CCR2). The

binding of the chemokine ligand CCL2 (also known as MCP-1) to CCR2 initiates a signaling

cascade that is implicated in inflammatory responses. AZD2423 blocks this interaction and

subsequent downstream signaling.
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Simplified CCR2 signaling pathway and the inhibitory action of AZD2423.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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